2-Bromo-6-phenylcyclohexanone

• CAS No.: 155991-28-9
• Molecular Formula: C12H13BrO
• Molecular Weight: 253.13 g/mol
• IUPAC Name: 2-bromo-6-phenylcyclohexan-1-one
• InChI: InChI=1S/C12H13BrO/c13-11-8-4-7-10(12(11)14)9-5-2-1-3-6-9/h1-3,5-6,10-11H,4,7-8H2
• InChI Key: NHQHKAJHEKEFEL-UHFFFAOYSA-N
• SMILES: C1CC(C(=O)C(C1)Br)C2=CC=CC=C2
• Synonyms: 2-broMo-6-phenylcyclohexanone

Description

2-Bromo-6-phenylcyclohexanone, also known as this compound, is a useful research compound. Its molecular formula is C12H13BrO and its molecular weight is 253.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 15 g (86 mmole) of 2-phenylcyclohexanone in 60 mL of carbon tetrachloride at -5° C. was treated via rapid dropwise addition with a solution of 14.4 g (90 mmole) of bromine in 70 mL of carbon tetrachloride so as to maintain the reaction temperature below 5° C. The color disappeared rapidly. The mixture was concentrated in vacuo to a brown solid and the solid triturated with methanol. The resulting white solid was collected by filtration to provide 9.55 g of product. After cooling the mother liquor at -25° C., an additional 5.2 g of solid was obtained, for a total yield of 68%, a portion of which was carried on directly in Step B below.

Synthesis routes and methods II

Procedure details

Step AAA (1): Followed the procedure of B. Miller and H.-S. Wong Tetrahedron 1972, 28, 2369. A solution of bromine (0.348 mL, 6.75 mmol) in CCl4 (5 mL) was added dropwise to a solution of 2-phenylcyclohexanone (1.12 g, 6.43 mmol) in CCl4 (11 mL) at 0° C. The nearly colorless solution was evaporated in vacuo to afford 2-bromo-6-phenylcyclohexanone. The crude product, which is prone to decomposition, was used for subsequent chemistry without purification or characterization.